methyl ({5-[1-(2,4-dimethylphenoxy)ethyl]-4-methyl-4H-1,2,4-triazol-3-yl}thio)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids . Esters are commonly used in a wide variety of applications from plastics to pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the triazole ring and the ester group. Triazoles are a group of heterocyclic compounds that contain three nitrogen atoms in a five-membered ring . They are known for their diverse range of biological activities.Chemical Reactions Analysis
As an ester, this compound would be expected to undergo reactions typical of this class of compounds. This includes hydrolysis to form alcohols and acids, as well as reactions with bases .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific structure of the compound. This could include properties such as melting point, boiling point, solubility in various solvents, and stability under different conditions .Scientific Research Applications
Synthesis and Structural Analysis
One Pot Synthesis and Spectral Analyses : A study focused on the synthesis of related 1,2,3-triazoles using a one-pot strategy. Spectral analyses (FT-IR, NMR) and X-ray diffraction were used for characterization, providing insights into molecular structures and interactions (Ahmed et al., 2016).
Crystal Structure of Triazole Derivatives : Research on the crystal structure of a similar triazole compound revealed insights into molecular conformation and intermolecular interactions. This study is crucial for understanding the physical properties of these compounds (Karczmarzyk et al., 2012).
Pharmacological and Biochemical Studies
- Antibiotic and Lipoxygenase Activity : A series of molecules bearing functional groups related to the compound were synthesized and tested for their antibiotic effect against different bacteria and lipoxygenase activity. Such studies are vital for exploring potential medical applications (Rasool et al., 2016).
Chemical Properties and Interactions
Electrochemical Redox Characteristics : The electrochemical redox characteristics of certain triazolopyrimidines, related to the compound of interest, were studied. Such research is important for understanding the chemical behavior of these compounds in various solvents (Maghraby et al., 2007).
Thiol Methylation Potential : A study investigated the thiol methylation potential in wetland sediments, providing insights into organic carbon cycling and dimethylsulfide production. This research helps understand the environmental interactions of similar compounds (Stets et al., 2004).
Tetrel Bonding Interactions : Analysis of tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives was conducted. Such studies are crucial for understanding molecular interactions and potential applications in material science (Ahmed et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-[[5-[1-(2,4-dimethylphenoxy)ethyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3S/c1-10-6-7-13(11(2)8-10)22-12(3)15-17-18-16(19(15)4)23-9-14(20)21-5/h6-8,12H,9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLASPDKDTWJBIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(C)C2=NN=C(N2C)SCC(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.